Cas no 57685-36-6 (2-Bromo-4-tert-butyl-1-(octyloxy)benzene)

• Product Name: 2-Bromo-4-tert-butyl-1-(octyloxy)benzene
• CAS No: 57685-36-6
• MF: C₁₈H₂₉BrO
• MW: 341.326265096664
• CID: 2833059
• PubChem ID: 68416996
• Update Time: 2025-04-21

2-Bromo-4-tert-butyl-1-(octyloxy)benzene Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-4-TERT-BUTYL-1-(OCTYLOXY)BENZENE
• 2-bromo-4-t-butylphenyl octyl ether
• DTXCID50689041
• 57685-36-6
• DTXSID20738297
• SCHEMBL2851943
• 2-Bromo-4-tert-butyl-1-(octyloxy)benzene

• Inchi： 1S/C18H29BrO/c1-5-6-7-8-9-10-13-20-17-12-11-15(14-16(17)19)18(2,3)4/h11-12,14H,5-10,13H2,1-4H3
• InChI Key： HBDAFSIIZLXXDK-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(C)(C)C)OCCCCCCCC

Computed Properties

• Exact Mass: 340.14018Da
• Monoisotopic Mass: 340.14018Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 9.2Ų